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Compound of Interest

Compound Name: 4-Bromocinnamaldehyde

Cat. No.: B015041

Essential Safety and Handling Guide for 4-
Bromocinnamaldehyde

This guide provides immediate, essential safety and logistical information for handling 4-
Bromocinnamaldehyde (CAS No: 49678-04-8) in a laboratory setting. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Chemical Properties and Hazard Information

Proper handling of 4-Bromocinnamaldehyde requires an understanding of its physical and
chemical properties, as well as its potential hazards. This substance should be handled with
care, adhering to the safety protocols outlined below.
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Property Value

Molecular Formula CoH7BroO

Molecular Weight 211.06 g/mol
Appearance Light yellow solid
Melting Point 78-82 °C

Boiling Point 310.5 °C at 760 mmHg
Flash Point 1145+8.3°C

Primary Hazards

Causes skin irritation, serious eye irritation, may
cause respiratory irritation, and is harmful if

swallowed.[1][2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling 4-Bromocinnamaldehyde.

Protection Type

Recommended Equipment

Eye/Face

Safety glasses with side-shields or goggles.[3]
[4]

Skin

Chemical-resistant gloves (e.g., nitrile rubber),

and a lab coat or protective suit.[3][4]

Respiratory

Use in a well-ventilated area. If dust or aerosols
are generated, a NIOSH-approved N95 dust

mask or respirator should be worn.[5]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining the integrity of

the chemical and the safety of the laboratory environment.

Handling:
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Work in a well-ventilated area, preferably under a chemical fume hood.[3][4]

Avoid direct contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling.[3][4]

Do not eat, drink, or smoke in the handling area.[2][4]
Storage:

e Store in a cool, dry, and well-ventilated place.[3][4]

o Keep the container tightly closed.[3][4]

» Store away from strong oxidizing agents.[2]

Emergency and First-Aid Procedures

In the event of exposure, immediate and appropriate first-aid measures should be taken.

Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is

Inhalation - . .
difficult, seek medical attention.[2][4]
Immediately wash the affected area with plenty
Skin Contact of soap and water. Remove contaminated

clothing.[2][4]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ) o )

easy to do. Continue rinsing and seek medical

attention.[2][3][4]

Do NOT induce vomiting. Rinse mouth with

Ingestion water and seek immediate medical attention.[3]

[4]
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Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal

regulations.

o Chemical Waste: Collect 4-Bromocinnamaldehyde waste and any contaminated materials
in a suitable, labeled, and closed container.[3]

o Disposal: Dispose of the chemical waste through a licensed and approved waste disposal
company.[2][4] Do not allow the product to enter drains.[3]

o Contaminated Gloves: Dispose of contaminated gloves after use in accordance with
applicable laws and good laboratory practices.[3]

Operational Workflow

The following diagram illustrates the standard operational workflow for handling 4-
Bromocinnamaldehyde, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alpha-Bromocinnamaldehyde | CO9H7BrO | CID 21585 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. assets.thermofisher.com [assets.thermofisher.com]

o 3. Page loading... [wap.guidechem.com]

e 4. fishersci.com [fishersci.com]

o 5. RX-4-JRAMERE 97% | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Bromocinnamaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015041#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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